Cas no 88048-77-5 (2-Thiophenecarboxylic acid, 3-[(2-thienylthio)methyl]-)
88048-77-5 structure
Product Name:2-Thiophenecarboxylic acid, 3-[(2-thienylthio)methyl]-
CAS No:88048-77-5
MF:C10H8O2S3
MW:256.364318847656
CID:647265
PubChem ID:13133932
Update Time:2025-04-19
2-Thiophenecarboxylic acid, 3-[(2-thienylthio)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylic acid, 3-[(2-thienylthio)methyl]-
- 3-(thiophen-2-ylsulfanylmethyl)thiophene-2-carboxylic acid
- 3-{[(Thiophen-2-yl)sulfanyl]methyl}thiophene-2-carboxylic acid
- 88048-77-5
- DTXSID60520951
- AKOS012950834
-
- Inchi: 1S/C10H8O2S3/c11-10(12)9-7(3-5-14-9)6-15-8-2-1-4-13-8/h1-5H,6H2,(H,11,12)
- InChI Key: HVHNXISGUXWPSS-UHFFFAOYSA-N
- SMILES: S(C1=CC=CS1)CC1C=CSC=1C(=O)O
Computed Properties
- Exact Mass: 255.96864301g/mol
- Monoisotopic Mass: 255.96864301g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 119Ų
2-Thiophenecarboxylic acid, 3-[(2-thienylthio)methyl]- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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